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Compound of Interest

Compound Name: 1-Chloropentane

Cat. No.: B165111

In-Depth Technical Guide: 1-Chloropentane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information regarding the molecular properties of 1-
Chloropentane, an alkyl halide used in various chemical syntheses.

Core Molecular Data

The fundamental molecular attributes of 1-Chloropentane are summarized below. This data is
essential for stoichiometric calculations, analytical characterization, and consideration in
synthetic pathways.

Parameter Value Source

Molecular Formula C5H11ClI [1][2]13]

Molecular Weight 106.59 g/mol [21[31[41[5]

IUPAC Name 1-chloropentane [2]

CAS Registry Number 543-59-9 [3]
n-Amyl chloride, n-Pentyl

Synonyms ] [3]
chloride
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Molecular Structure

The chemical structure of 1-Chloropentane consists of a five-carbon pentyl chain with a
chlorine atom attached to the terminal carbon.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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